2-[(diphenylacetyl)amino]-N-(2-phenoxyethyl)benzamide

• Molecular Formula: C29H26N2O3
• Molecular Weight: 450.5 g/mol
• IUPAC Name: 2-[(2,2-diphenylacetyl)amino]-N-(2-phenoxyethyl)benzamide
• InChI: InChI=1S/C29H26N2O3/c32-28(30-20-21-34-24-16-8-3-9-17-24)25-18-10-11-19-26(25)31-29(33)27(22-12-4-1-5-13-22)23-14-6-2-7-15-23/h1-19,27H,20-21H2,(H,30,32)(H,31,33)
• InChI Key: AWORMTWEBLGBLH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=CC=CC=C3C(=O)NCCOC4=CC=CC=C4

Description

2-[(diphenylacetyl)amino]-N-(2-phenoxyethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DPA-NPEB and is a member of the benzamide family of compounds. The chemical structure of DPA-NPEB consists of a benzene ring attached to a diphenylacetyl group, which is further linked to an N-(2-phenoxyethyl) group.

Mechanism of Action

The mechanism of action of DPA-NPEB involves its binding to the AMPA receptor and blocking its activity. This leads to a reduction in the excitatory synaptic transmission, which in turn leads to a decrease in the activity of the neural network. The selective binding of DPA-NPEB to the AMPA receptor makes it a potential therapeutic agent for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
DPA-NPEB has been shown to have various biochemical and physiological effects. In animal studies, DPA-NPEB has been shown to improve cognitive function and memory retention. It has also been shown to reduce the symptoms of depression and anxiety. However, further studies are required to determine the long-term effects of DPA-NPEB on the brain and other organs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA-NPEB in lab experiments is its high selectivity for the AMPA receptor. This makes it a useful tool for studying the role of the AMPA receptor in various physiological processes. However, one of the limitations of using DPA-NPEB is its high cost and limited availability.

Future Directions

There are several future directions for the research on DPA-NPEB. One of the most promising areas of research is the development of DPA-NPEB as a therapeutic agent for the treatment of various neurological disorders. Further studies are required to determine the safety and efficacy of DPA-NPEB in humans. Another area of research is the development of new compounds that are structurally similar to DPA-NPEB but have improved pharmacological properties. This could lead to the development of more potent and selective AMPA receptor antagonists. Finally, the role of the AMPA receptor in various physiological processes such as learning and memory, synaptic plasticity, and neurodegenerative diseases needs to be further studied to fully understand the potential applications of DPA-NPEB.

Synthesis Methods

The synthesis of DPA-NPEB involves the reaction of 2-aminobenzamide with diphenylacetyl chloride in the presence of a base. The resulting product is then reacted with 2-phenoxyethylamine to form DPA-NPEB. This synthesis method has been optimized to produce high yields of DPA-NPEB with high purity.

Scientific Research Applications

DPA-NPEB has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of DPA-NPEB is in the field of neuroscience. DPA-NPEB has been shown to act as a selective antagonist of the AMPA receptor, which is a type of glutamate receptor that is involved in the regulation of synaptic plasticity and memory formation. This makes DPA-NPEB a potential therapeutic agent for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.